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Abstract
Adibelivir (also known as IM-250) is a potent, orally active helicase-primase inhibitor effective

against Herpes Simplex Virus (HSV) infections, including both HSV-1 and HSV-2.[1][2] Proper

preparation of a stock solution is critical for accurate and reproducible in vitro and in vivo

experimental results. This document provides detailed protocols for the preparation of

Adibelivir stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent, along with essential

data on its chemical properties, solubility, and storage conditions.

Chemical and Physical Properties of Adibelivir
Adibelivir is a small molecule inhibitor with the following properties:

Property Value Reference

Molecular Formula C₂₀H₁₉F₂N₃O₂S₂ [1]

Molecular Weight 435.51 g/mol [1][3]

CAS Number 2305750-23-4 [1]

Appearance White to off-white solid [2]
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Solubility and Stock Solution Preparation
Adibelivir exhibits high solubility in DMSO, making it a suitable solvent for preparing

concentrated stock solutions for research purposes.

Parameter Value Reference

Solubility in DMSO 125 mg/mL (287.02 mM) [1][2]

Note on Dissolution
Ultrasonic treatment is

required.
[1][2]

Note on DMSO Quality

Use newly opened, anhydrous

(hygroscopic) DMSO for best

results.

[2]

Table for Preparing Common Stock Solution
Concentrations:

Desired
Concentration

Volume of DMSO to
add to 1 mg of
Adibelivir

Volume of DMSO to
add to 5 mg of
Adibelivir

Volume of DMSO to
add to 10 mg of
Adibelivir

1 mM 2.2962 mL 11.4808 mL 22.9616 mL

5 mM 0.4592 mL 2.2962 mL 4.5923 mL

10 mM 0.2296 mL 1.1481 mL 2.2962 mL

Data derived from supplier information.[1][2]

Experimental Protocols
Materials

Adibelivir powder (HY-150306 or equivalent)

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials
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Calibrated pipettes and sterile tips

Vortex mixer

Ultrasonic water bath

Protocol for Preparing a 10 mM Adibelivir Stock Solution
Preparation: Work in a clean, designated area, such as a laminar flow hood, to maintain

sterility. Ensure all equipment is properly calibrated and sterile.

Weighing: Accurately weigh the desired amount of Adibelivir powder. For example, weigh 1

mg of Adibelivir into a sterile microcentrifuge tube.

Solvent Addition: Using a calibrated pipette, add the calculated volume of anhydrous DMSO

to the tube containing the Adibelivir powder. For 1 mg of Adibelivir to make a 10 mM stock

solution, add 229.62 µL of DMSO.

Dissolution:

Briefly vortex the solution to ensure the powder is wetted.

Place the tube in an ultrasonic water bath and sonicate until the Adibelivir is completely

dissolved.[1][2] The solution should be clear and free of any visible particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, and date of

preparation.

Store the aliquots at the recommended temperatures.

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of Adibelivir.
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Form
Storage
Temperature

Stability Period Reference

Powder -20°C 3 years [1][2]

4°C 2 years [1][2]

In DMSO -80°C 6 months [1][2][4]

-20°C 1 month [1][2][4]

Note: For long-term storage of the stock solution, -80°C is recommended.

Mechanism of Action and Signaling Pathway
Adibelivir is an inhibitor of the HSV helicase-primase complex. This complex is essential for

unwinding the viral DNA and synthesizing primers for DNA replication. By inhibiting this

complex, Adibelivir effectively halts viral DNA synthesis and subsequent viral propagation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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